2-Chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride
Overview
Description
“2-Chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride” is a chemical compound . It is available in powder form . The compound is colorless to pale-yellow to yellow-brown liquid .
Molecular Structure Analysis
The InChI code for a related compound, 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile, is1S/C12H13ClN2/c1-12(2)4-3-8-5-9(7-14)11(13)15-10(8)6-12/h5H,3-4,6H2,1-2H3 . This gives us some insight into the molecular structure of the compound you’re interested in, but it’s not an exact match.
Scientific Research Applications
- Protodeboronation : 2-Chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride has been employed in catalytic protodeboronation reactions. For instance, it was used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
- Michael Addition : Researchers have utilized this compound as a catalyst in the Michael addition reaction. Fe(acac)₃ (5 mol%) catalyzed the addition of nitromethane to chalcone, yielding γ-nitroketone derivatives .
- Antidepressant Derivatives : Scientists have explored the synthesis of novel antidepressant molecules using 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride as a building block. These derivatives exhibit potential therapeutic effects .
- Fischer Indole Synthesis : The compound has been involved in the synthesis of indole derivatives. For example, it played a role in the preparation of tricyclic indole compounds, which can serve as versatile intermediates in organic synthesis .
- Hydromethylation of Organic Substrates : Researchers have applied hydromethylation sequences using this compound. It was successfully used in the hydromethylation of methoxy-protected (−)-Δ8-THC and cholesterol .
Catalysis and Organic Synthesis
Medicinal Chemistry
Indole Derivatives
Hydromethylation
Safety and Hazards
properties
IUPAC Name |
2-chloro-7,7-dimethyl-6,8-dihydro-5H-quinoline-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2.ClH/c1-12(2)4-3-7-5-8(11(15)16)10(13)14-9(7)6-12;/h5H,3-4,6H2,1-2H3,(H,15,16);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJYNZTIOGBGGCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2=CC(=C(N=C2C1)Cl)C(=O)O)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride | |
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